Cas no 1185317-86-5 (6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride)

• Product Name: 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride
• CAS No: 1185317-86-5
• MF: C₁₂H₂₀ClN₅
• MW: 269.773700714111
• MDL: MFCD11915949
• CID: 2090813
• PubChem ID: 45787126
• Update Time: 2025-11-02

6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride
• [6-(4-Amino-piperidin-1-yl)-pyrimidin-4-yl]-cyclopropyl-amine hydrochloride
• AS-74559
• 6-(4-aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine;hydrochloride
• 1185317-86-5
• CS-0060778
• DTXSID10671609
• 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine--hydrogen chloride (1/1)
• [6-(4-AMino-piperidin-1-yl)-pyriMidin-4-yl]-cyclopropyl-aMine hydrochloride, 98+% C12H19N5, MW: 269.78
• W19093
• 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-aminehydrochloride
• DB-300289
• AKOS015941508

• MDL： MFCD11915949
• Inchi： 1S/C12H19N5.ClH/c13-9-3-5-17(6-4-9)12-7-11(14-8-15-12)16-10-1-2-10;/h7-10H,1-6,13H2,(H,14,15,16);1H
• InChI Key： UWRMQYJZGKKSCS-UHFFFAOYSA-N
• SMILES： Cl.N(C1=CC(=NC=N1)N1CCC(CC1)N)C1CC1

Computed Properties

• Exact Mass: 269.1407234g/mol
• Monoisotopic Mass: 269.1407234g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 247
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 67.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride

Comprehensive Overview of 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride (CAS No. 1185317-86-5)

6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride (CAS No. 1185317-86-5) is a specialized chemical compound gaining attention in pharmaceutical research and drug development. This piperidine-pyrimidine derivative is notable for its potential applications in medicinal chemistry, particularly in the design of kinase inhibitors and other targeted therapies. Its unique structure, featuring a cyclopropylamine moiety and a 4-aminopiperidine group, makes it a valuable intermediate for synthesizing novel bioactive molecules.

The compound's CAS number 1185317-86-5 is frequently searched in scientific databases, reflecting its relevance in academic and industrial settings. Researchers are particularly interested in its physicochemical properties, such as solubility, stability, and bioavailability, which are critical for drug formulation. Recent studies have explored its role in modulating specific enzyme pathways, aligning with the growing trend of personalized medicine and precision therapeutics.

In the context of current drug discovery trends, 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride is often discussed alongside small molecule inhibitors and structure-activity relationship (SAR) studies. Its molecular weight and hydrogen bonding capacity are key factors in its interaction with biological targets, a topic frequently queried in AI-driven chemical databases. The compound's potential in addressing undruggable targets has also sparked interest, as the pharmaceutical industry seeks innovative solutions for complex diseases.

From a synthetic chemistry perspective, the compound's hydrochloride salt form (CAS No. 1185317-86-5) offers advantages in purification and handling, a detail often highlighted in process chemistry forums. Its reaction yield optimization and scalability are common discussion points among chemists, especially those working on high-throughput screening libraries. The pyrimidine core of the molecule is particularly noteworthy, as it is a privileged scaffold in many FDA-approved drugs.

Environmental and green chemistry considerations are increasingly important in compound development, and 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride is no exception. Researchers are investigating sustainable synthesis routes for this molecule, aligning with the broader push for eco-friendly pharmaceutical manufacturing. Its biodegradability and toxicity profile are also under scrutiny, as regulatory agencies emphasize safer chemical design principles.

The compound's potential in central nervous system (CNS) drug development is another area of active exploration. Its ability to cross the blood-brain barrier (BBB) is a subject of ongoing research, particularly for neurodegenerative disorders. This aligns with current neuroscience research trends and frequent searches for BBB-penetrant molecules in scientific literature.

In analytical chemistry circles, CAS 1185317-86-5 is often referenced in discussions about HPLC method development and mass spectrometry characterization. The challenges of quantifying this compound in complex matrices are frequently addressed in method validation studies. Its distinct UV absorption spectrum and fragmentation pattern make it an interesting case study for analytical method optimization.

The intellectual property landscape surrounding 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride is another area of interest. Patent searches reveal its inclusion in several composition of matter claims, particularly in the realm of kinase inhibitor patents. This reflects the compound's perceived value in pharmaceutical innovation and the competitive nature of drug target space.

As the field of computational chemistry advances, molecular docking studies involving this compound have become more prevalent. Researchers are using in silico methods to predict its binding affinities with various protein targets, a topic that generates significant traffic in cheminformatics platforms. The compound's conformational flexibility and tautomeric forms present interesting challenges for molecular modeling experts.

Looking ahead, 6-(4-Aminopiperidin-1-yl)-N-cyclopropylpyrimidin-4-amine hydrochloride (CAS No. 1185317-86-5) is poised to remain relevant in multiple research domains. Its versatility as a chemical building block, combined with its potential biological activity, ensures continued interest from both academia and industry. As drug discovery paradigms evolve, this compound may play a role in emerging approaches like fragment-based drug design and proteolysis targeting chimeras (PROTACs).